Cas no 1310379-49-7 (2-(4-Chloro-1-methyl-1H-pyrazol-5-yl)acetonitrile)

• Product Name: 2-(4-Chloro-1-methyl-1H-pyrazol-5-yl)acetonitrile
• CAS No: 1310379-49-7
• MF: C₆H₆ClN₃
• MW: 155.584939479828
• MDL: MFCD20491516
• CID: 4587508
• PubChem ID: 60136511
• Update Time: 2025-07-01

2-(4-Chloro-1-methyl-1H-pyrazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-1-methyl-1H-pyrazol-5-yl)acetonitrile
• 2-(4-chloro-1-methylpyrazol-5-yl)ethanenitrile
• SBB073841
• AT25143
• 2-(4-chloro-2-methylpyrazol-3-yl)acetonitrile
• (4-CHLORO-1-METHYL-1H-PYRAZOL-5-YL)ACETONITRILE

• MDL： MFCD20491516
• Inchi： 1S/C6H6ClN3/c1-10-6(2-3-8)5(7)4-9-10/h4H,2H2,1H3
• InChI Key： RYQYFRNFBPOQFL-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C)C=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• XLogP3: 0.6
• Topological Polar Surface Area: 41.6

Additional information on 2-(4-Chloro-1-methyl-1H-pyrazol-5-yl)acetonitrile

Introduction to 2-(4-Chloro-1-methyl-1H-pyrazol-5-yl)acetonitrile (CAS No. 1310379-49-7)

2-(4-Chloro-1-methyl-1H-pyrazol-5-yl)acetonitrile, with the CAS number 1310379-49-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(4-Chloro-1-methyl-1H-pyrazol-5-yl)acetonitrile consists of a pyrazole ring substituted with a chlorine atom and a methyl group, attached to an acetonitrile moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable scaffold for drug discovery and development.

In recent years, extensive research has been conducted to explore the pharmacological activities of 2-(4-Chloro-1-methyl-1H-pyrazol-5-yl)acetonitrile. Studies have demonstrated its potential as an inhibitor of various enzymes and receptors, which are implicated in several disease states. For instance, this compound has been shown to exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells.

Beyond its role as an enzyme inhibitor, 2-(4-Chloro-1-methyl-1H-pyrazol-5-yl)acetonitrile has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have indicated that this compound can effectively reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The structural versatility of 2-(4-Chloro-1-methyl-1H-pyrazol-5-yl)acetonitrile has also made it an attractive candidate for chemical modifications. Researchers have synthesized a range of derivatives by introducing various substituents at different positions on the pyrazole ring or the acetonitrile moiety. These modifications have led to the discovery of compounds with enhanced potency and selectivity, further expanding the therapeutic applications of this scaffold.

In addition to its direct biological activities, 2-(4-Chloro-1-methyl-1H-pyrazol-5-yl)acetonitrile has been used as a building block in the synthesis of more complex molecules. Its reactivity and stability make it a useful intermediate in organic synthesis, enabling the construction of diverse chemical structures with potential medicinal properties. This versatility has contributed to its widespread use in academic and industrial research settings.

The safety profile of 2-(4-Chloro-1-methyl-1H-pyrazol-5-yl)acetonitrile is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for further preclinical and clinical development. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its safe use in therapeutic applications.

In conclusion, 2-(4-Chloro-1-methyl-1H-pyrazol-5-yl)acetonitrile (CAS No. 1310379-49-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and safety profile, make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in the field.